2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(2,4,4-trimethylpentan-2-yl)acetamide

• Molecular Formula: C19H27N3OS
• Molecular Weight: 345.5 g/mol
• IUPAC Name: 2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(2,4,4-trimethylpentan-2-yl)acetamide
• InChI: InChI=1S/C19H27N3OS/c1-18(2,3)13-19(4,5)22-16(23)12-24-17-20-11-15(21-17)14-9-7-6-8-10-14/h6-11H,12-13H2,1-5H3,(H,20,21)(H,22,23)
• InChI Key: UULSGYZITMMALJ-UHFFFAOYSA-N
• SMILES: CC(C)(C)CC(C)(C)NC(=O)CSC1=NC=C(N1)C2=CC=CC=C2

Description

2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(2,4,4-trimethylpentan-2-yl)acetamide, also known as PTIO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. PTIO is a nitric oxide (NO) scavenger that has been widely used in research to study the role of NO in various physiological and pathological processes.

Mechanism of Action

2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(2,4,4-trimethylpentan-2-yl)acetamide acts as a scavenger of NO by reacting with it to form a stable nitroxide radical. This reaction prevents NO from reacting with other molecules and causing oxidative damage. 2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(2,4,4-trimethylpentan-2-yl)acetamide has been shown to be highly selective for NO and does not react with other reactive oxygen species or free radicals.
Biochemical and Physiological Effects:
2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(2,4,4-trimethylpentan-2-yl)acetamide has been shown to have several biochemical and physiological effects, including the inhibition of NO-mediated vasodilation, the modulation of neurotransmitter release, and the inhibition of NO-mediated immune response. 2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(2,4,4-trimethylpentan-2-yl)acetamide has also been shown to have antioxidant properties and can protect against oxidative stress-induced damage in various cell types.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(2,4,4-trimethylpentan-2-yl)acetamide in lab experiments is its high selectivity for NO, which allows for the specific study of NO-mediated processes. 2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(2,4,4-trimethylpentan-2-yl)acetamide is also relatively stable and can be easily synthesized in large quantities, making it a cost-effective reagent for research. However, one limitation of using 2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(2,4,4-trimethylpentan-2-yl)acetamide is that it can interfere with other signaling pathways that are regulated by reactive oxygen species or free radicals.

Future Directions

There are several future directions for the use of 2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(2,4,4-trimethylpentan-2-yl)acetamide in scientific research. One potential application is the use of 2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(2,4,4-trimethylpentan-2-yl)acetamide as a therapeutic agent for diseases that are associated with excessive NO production, such as cancer and cardiovascular diseases. Another future direction is the development of 2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(2,4,4-trimethylpentan-2-yl)acetamide-based sensors for the detection of NO in biological samples. 2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(2,4,4-trimethylpentan-2-yl)acetamide can also be used as a tool to study the role of NO in various physiological and pathological processes, including immune response, neurotransmission, and oxidative stress.

Synthesis Methods

2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(2,4,4-trimethylpentan-2-yl)acetamide can be synthesized by the reaction of 2,4,4-trimethylpentan-2-amine with 5-phenyl-1H-imidazole-2-thiol in the presence of acetic anhydride and triethylamine. The resulting product is then acetylated using acetic anhydride to yield 2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(2,4,4-trimethylpentan-2-yl)acetamide. The synthesis of 2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(2,4,4-trimethylpentan-2-yl)acetamide has been reported in several studies, and the yield and purity of the compound can be optimized by modifying the reaction conditions.

Scientific Research Applications

2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]-N-(2,4,4-trimethylpentan-2-yl)acetamide has been extensively used in scientific research to study the role of NO in various physiological and pathological processes. NO is a free radical that plays a crucial role in regulating various biological processes, including vasodilation, neurotransmission, and immune response. However, excessive production of NO can lead to oxidative stress and tissue damage, which has been implicated in various diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases.